N-(3-cyanophenyl)-2-isobutyl-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: N-(3-cyanophenyl)-2-(2-methylpropyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C20H17N3O3/c1-12(2)11-23-19(25)16-7-6-14(9-17(16)20(23)26)18(24)22-15-5-3-4-13(8-15)10-21/h3-9,12H,11H2,1-2H3,(H,22,24)
• InChI Key: LNIIXRREQNSIRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=CC(=C3)C#N
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-(3-cyanophenyl)-2-isobutyl-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in various fields. This compound is commonly referred to as CIQ, and it has been studied for its potential as a therapeutic agent in treating various diseases.

Mechanism of Action

The mechanism of action of CIQ is not yet fully understood, but it is believed to work by inhibiting the activity of various enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
CIQ has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor growth, the reduction of inflammation, and the induction of apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CIQ in lab experiments is its ability to selectively target specific enzymes and signaling pathways, which can lead to the development of more effective and targeted therapies for various diseases. However, one of the limitations of using CIQ in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on CIQ, including the development of more effective synthesis methods, the identification of new therapeutic targets, and the testing of its potential as a therapeutic agent in various disease models. Additionally, further studies are needed to fully understand the mechanism of action of CIQ and its potential side effects.

Synthesis Methods

The synthesis of CIQ involves a multi-step process that includes the reaction of 3-cyanobenzoic acid with isobutylamine to form an amide intermediate. This intermediate is then subjected to cyclization using phosgene to form the desired product, N-(3-cyanophenyl)-2-isobutyl-1,3-dioxo-5-isoindolinecarboxamide.

Scientific Research Applications

CIQ has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have a range of biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties.